Cas no 1189996-77-7 (N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• CAS No: 1189996-77-7
• MF: C₂₀H₂₃N₅OS₂
• MW: 413.559520959854
• CID: 5398356
• Update Time: 2025-10-31

N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

• Inchi： 1S/C20H23N5OS2/c1-13-6-7-15(10-14(13)2)23-16(26)11-27-19-17-18(21-12-22-19)24-20(28-17)25-8-4-3-5-9-25/h6-7,10,12H,3-5,8-9,11H2,1-2H3,(H,23,26)
• InChI Key： JAJWZYCSYISEMR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1=NC=NC2N=C(N3CCCCC3)SC=21

Computed Properties

• Exact Mass: 413.134
• Monoisotopic Mass: 413.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2

Additional information on N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide

Comprehensive Analysis of N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide (CAS 1189996-77-7)

In the rapidly evolving field of medicinal chemistry, N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide (CAS 1189996-77-7) has emerged as a compound of significant interest. This molecule, characterized by its complex heterocyclic structure, combines a thiazolo[4,5-d]pyrimidine core with a piperidin-1-yl substituent and a 3,4-dimethylphenyl acetamide moiety. Such structural features are often associated with diverse biological activities, making it a focal point for researchers exploring novel therapeutic agents.

The compound's CAS number 1189996-77-7 serves as a unique identifier in chemical databases, facilitating its study across academic and industrial research. Its thiazolo-pyrimidine scaffold is particularly noteworthy, as this class of compounds has been linked to modulation of kinase activity, a hot topic in drug discovery for conditions like inflammatory diseases and metabolic disorders. Recent searches on platforms like PubMed and Google Scholar reveal growing interest in "thiazolo[4,5-d]pyrimidine derivatives" and "piperidine-containing bioactive molecules," underscoring the relevance of this compound.

From a synthetic chemistry perspective, the sulfanyl acetamide bridge in N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide offers intriguing possibilities for structure-activity relationship (SAR) studies. Computational chemistry analyses suggest that the 3,4-dimethylphenyl group may enhance membrane permeability, a critical factor in bioavailability—a frequent search term among pharmaceutical researchers. The compound's logP and polar surface area, calculated using cheminformatics tools, align with Lipinski's Rule of Five, indicating potential as an orally bioavailable candidate.

In the context of current research trends, this molecule's thiazolo[4,5-d]pyrimidine core shares structural similarities with known adenosine receptor ligands. This connection has sparked discussions in scientific forums about its possible applications in neurological research, particularly given the rising interest in "GPCR-targeting heterocycles" and "CNS-penetrant small molecules." However, it's crucial to note that published data on CAS 1189996-77-7 remains limited, presenting both a challenge and opportunity for investigators.

The compound's stability under various pH conditions has been preliminarily assessed, with studies suggesting reasonable stability in physiological buffers—a key consideration for researchers searching for "stable heterocyclic scaffolds." Its synthetic route typically involves sequential nucleophilic substitutions on the thiazolo[4,5-d]pyrimidine precursor, followed by coupling with the 3,4-dimethylphenyl acetamide derivative, as detailed in recent patent literature.

From an analytical chemistry standpoint, N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide exhibits characteristic UV absorption maxima around 260-280 nm, with mass spectral data showing the expected molecular ion peak. These properties facilitate its identification and quantification in biological matrices—a technical aspect frequently queried by analytical chemists working with novel heterocycles.

The growing body of research on related thiazolo-pyrimidine analogs suggests potential utility in modulating cellular signaling pathways. This aligns with current industry focus on "small molecule pathway modulators," a trending search phrase in drug discovery circles. However, comprehensive pharmacological profiling of CAS 1189996-77-7 remains to be fully elucidated in peer-reviewed literature.

In conclusion, N-(3,4-dimethylphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide represents an intriguing chemical entity with multiple pharmacologically interesting features. Its CAS 1189996-77-7 designation ensures precise identification in global chemical inventories, while its structural complexity offers rich opportunities for medicinal chemistry exploration. As research into fused heterocyclic systems continues to expand, this compound may well emerge as a valuable tool compound or lead structure in various therapeutic areas.